Cas no 210878-87-8 (2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-)

• Product Name: 2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-
• CAS No: 210878-87-8
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 242349
• Update Time: 2023-08-02

2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarbonitrile,5-(1-methylethyl)-
• 2,3-Pyridinedicarbonitrile,5-(1-methylethyl)-(9CI)
• 2,3-Pyridinedicarbonitrile, 5-(1-methylethyl)-

• Inchi： 1S/C10H9N3/c1-7(2)9-3-8(4-11)10(5-12)13-6-9/h3,6-7H,1-2H3
• InChI Key： HRFPKGBDJCDMFU-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 171.08
• Monoisotopic Mass: 171.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5